9,9'-Biphenanthrene
Overview
Description
9,9’-Biphenanthrene is a chemical compound with the linear formula C28H18 . It has a molecular weight of 354.456 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of 9,9’-Biphenanthrene is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Phenanthrene, a related compound, undergoes various reactions such as nitration, sulphonation, halogenation, ozonolysis, reduction, and oxidation . For instance, Phenanthrene reacts with chlorine in the presence of CCl4 at room temperature to give 9,10-dibromophenanthrene .Physical And Chemical Properties Analysis
9,9’-Biphenanthrene is a solid compound with a high melting point . It is sparingly soluble in water but soluble in organic solvents .Safety and Hazards
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properties
CAS RN |
20532-03-0 |
|---|---|
Product Name |
9,9'-Biphenanthrene |
Molecular Formula |
C28H18 |
Molecular Weight |
354.4 g/mol |
IUPAC Name |
9-phenanthren-9-ylphenanthrene |
InChI |
InChI=1S/C28H18/c1-3-11-21-19(9-1)17-27(25-15-7-5-13-23(21)25)28-18-20-10-2-4-12-22(20)24-14-6-8-16-26(24)28/h1-18H |
InChI Key |
UPAPZXUZBAAZCB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C3=CC=CC=C23)C4=CC5=CC=CC=C5C6=CC=CC=C64 |
Origin of Product |
United States |
Synthesis routes and methods
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